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4-Desacetyl 3-Deoxy Vincristine 4-Desacetyl 3-Deoxy Vincristine
Brand Name: Vulcanchem
CAS No.: 99435-53-7
VCID: VC0030684
InChI: InChI=1S/C44H54N4O8/c1-6-41(53)21-26-22-44(40(52)56-5,35-28(13-17-46(23-26)24-41)27-11-8-9-12-31(27)45-35)30-19-29-32(20-33(30)54-3)48(25-49)36-34(38(51)55-4)37(50)42(7-2)14-10-16-47-18-15-43(29,36)39(42)47/h8-12,14,19-20,25-26,34,36-37,39,45,50,53H,6-7,13,15-18,21-24H2,1-5H3/t26-,34-,36+,37+,39+,41+,42+,43+,44+/m1/s1
SMILES: CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C=O)C(=O)OC)O)CC)OC)C(=O)OC)O
Molecular Formula: C44H54N4O8
Molecular Weight: 766.936

4-Desacetyl 3-Deoxy Vincristine

CAS No.: 99435-53-7

Reference Standards

VCID: VC0030684

Molecular Formula: C44H54N4O8

Molecular Weight: 766.936

4-Desacetyl 3-Deoxy Vincristine - 99435-53-7

CAS No. 99435-53-7
Product Name 4-Desacetyl 3-Deoxy Vincristine
Molecular Formula C44H54N4O8
Molecular Weight 766.936
IUPAC Name methyl (1S,9S,10R,11S,12R,19R)-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-8-formyl-11-hydroxy-5-methoxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
Standard InChI InChI=1S/C44H54N4O8/c1-6-41(53)21-26-22-44(40(52)56-5,35-28(13-17-46(23-26)24-41)27-11-8-9-12-31(27)45-35)30-19-29-32(20-33(30)54-3)48(25-49)36-34(38(51)55-4)37(50)42(7-2)14-10-16-47-18-15-43(29,36)39(42)47/h8-12,14,19-20,25-26,34,36-37,39,45,50,53H,6-7,13,15-18,21-24H2,1-5H3/t26-,34-,36+,37+,39+,41+,42+,43+,44+/m1/s1
Standard InChIKey RZVMMARIDNVUCW-OZXRLHGQSA-N
SMILES CCC1(CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C=O)C(=O)OC)O)CC)OC)C(=O)OC)O
Synonyms 4-Deacetyl-3-deoxyvincristine; O4-Deacetyl-3-deoxy-22-oxo-vincaleukoblastine; 4-Deacetyl-3-deoxyleurocristine;
PubChem Compound 71315530
Last Modified Nov 12 2021
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